Cas no 62898-35-5 (1,4-Bis(2,4,6-tribromophenyl)piperazine)
62898-35-5 structure
Product Name:1,4-Bis(2,4,6-tribromophenyl)piperazine
CAS No:62898-35-5
MF:C16H12Br6N2
MW:711.703879356384
CID:2789223
PubChem ID:71373661
Update Time:2025-04-21
1,4-Bis(2,4,6-tribromophenyl)piperazine Chemical and Physical Properties
Names and Identifiers
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- 1,4-Bis(2,4,6-tribromophenyl)piperazine
- DTXSID80796479
- 62898-35-5
-
- Inchi: 1S/C16H12Br6N2/c17-9-5-11(19)15(12(20)6-9)23-1-2-24(4-3-23)16-13(21)7-10(18)8-14(16)22/h5-8H,1-4H2
- InChI Key: JBACIZSEUFMLLE-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1N1CCN(C2C(=CC(=CC=2Br)Br)Br)CC1)Br)Br
Computed Properties
- Exact Mass: 711.60393Da
- Monoisotopic Mass: 705.61007Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 6.5Ų
1,4-Bis(2,4,6-tribromophenyl)piperazine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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